Cas no 400088-07-5 (1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one)

• Product Name: 1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one
• CAS No: 400088-07-5
• MF: C₁₂H₁₂ClF₂NO₃S
• MW: 323.743388175964
• CID: 6584038
• PubChem ID: 1486381
• Update Time: 2025-09-27

1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one
• AKOS005102876
• (Z)-1-(2-chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-methylsulfonylprop-2-en-1-one
• 8H-328S
• (2Z)-1-(2-chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-methanesulfonylprop-2-en-1-one
• 400088-07-5
• 1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one

• Inchi： 1S/C12H12ClF2NO3S/c1-16(2)6-11(20(3,18)19)12(17)7-4-9(14)10(15)5-8(7)13/h4-6H,1-3H3/b11-6-
• InChI Key： DSGYDQNHKNCONK-WDZFZDKYSA-N
• SMILES： ClC1C=C(C(=CC=1C(/C(=C/N(C)C)/S(C)(=O)=O)=O)F)F

Computed Properties

• Exact Mass: 323.0194484g/mol
• Monoisotopic Mass: 323.0194484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų